Cas no 6309-64-4 (2-butyl-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-methanoisoindolium)

• Product Name: 2-butyl-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-methanoisoindolium
• CAS No: 6309-64-4
• MF: C₁₄H₂₄IN
• MW: 333.251536369324
• CID: 1651562
• PubChem ID: 24185655
• Update Time: 2025-04-21

2-butyl-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-methanoisoindolium Chemical and Physical Properties

Names and Identifiers

• 2-butyl-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-methanoisoindolium
• 2ξ-butyl-2ξ-methyl-(3ac,7ac)-1,3,3a,4,7,7a-hexahydro-4r,7c-methano-isoindolium, iodide
• 2-Butyl-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-methanoisoindol-2-ium iodide
• DTXSID00637118
• NSC-41611
• 6309-64-4
• NSC41611

• Inchi： 1S/C14H24N.HI/c1-3-4-7-15(2)9-13-11-5-6-12(8-11)14(13)10-15;/h5-6,11-14H,3-4,7-10H2,1-2H3;1H/q+1;/p-1
• InChI Key： BTSNSWRFAGCFCA-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(CCCC)CC2C3C=CC(C3)C2C1

Computed Properties

• Exact Mass: 206.19102
• Monoisotopic Mass: 333.09535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0